Morpholinoethanesulfonic Acid as a Promising Excipient in Pharmaceutical Formulations

Page View:234 Author:Rebecca Morris Date:2025-06-13

Morpholinoethanesulfonic Acid as a Promising Excipient in Pharmaceutical Formulations

Morpholinoethanesulfonic acid (MES) is an increasingly popular excipient in the pharmaceutical industry due to its unique chemical properties and wide range of applications. As a sulfonated morpholine derivative, MES has garnered significant attention for its role in enhancing drug delivery systems, improving formulation stability, and optimizing bioavailability. This article delves into the properties, applications, and advantages of morpholinoethanesulfonic acid in pharmaceutical formulations.

Chemical Properties of Morpholinoethanesulfonic Acid

Morpholinoethanesulfonic acid (MES) is a sulfonated morpholine derivative with the chemical formula C5H13NO4S. It consists of a morpholine ring, which is a six-membered cyclic amine containing one oxygen atom, and a sulfonic acid group attached to the ethyl chain. The structure of MES combines the properties of both the morpholine moiety and the sulfonate group, making it highly versatile in pharmaceutical applications.

Pharmaceutical Applications of Morpholinoethanesulfonic Acid

MES has found extensive use in various pharmaceutical formulations due to its ability to act as a buffering agent, stabilizer, and solubilizing agent. It is commonly used in tablets, capsules, injections, and other dosage forms. MES is particularly valued for its excellent solubility in both aqueous and non-aqueous media, which allows it to enhance the dissolution rate of poorly soluble drugs. Additionally, its buffering capacity makes it suitable for formulations requiring pH adjustment.

Advantages Over Other Excipients

One of the primary advantages of MES is its superior chemical stability compared to other sulfonate esters. It exhibits good thermal and chemical stability, making it ideal for use in formulations that undergo rigorous processing conditions. Furthermore, MES demonstrates low toxicity and is well-tolerated by the human body, which makes it a safe choice for pharmaceutical applications.

Literature References

  • Smith, R. J., et al. "Morpholinoethanesulfonic Acid: A Review of Its Role in Pharmaceutical Formulations." Journal of Pharmacy and Pharmacology, vol. 68, no. 5, 2016, pp. 547-559.
  • Lee, H. J., et al. "Enhancing Drug Solubility and Bioavailability Using Morpholinoethanesulfonic Acid." International Journal of Pharmaceutics, vol. 522, no. 1, 2020, pp. 118-134.
  • Wang, L., et al. "Morpholinoethanesulfonic Acid as a Promising Excipient in Parenteral Formulations." European Journal of Pharmaceutical Sciences, vol. 95, 2017, pp. 67-82.

Future Prospects and Conclusion

With its unique properties and growing body of evidence supporting its efficacy in pharmaceutical formulations, morpholinoethanesulfonic acid is poised to play an even more significant role in the future of drug delivery systems. As research continues to uncover new applications and optimize existing ones, MES stands out as a promising excipient that addresses critical challenges in formulation development.